Cas no 1881330-63-7 (7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one)

• Product Name: 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one
• CAS No: 1881330-63-7
• MF: C₁₁H₈ClN₅O
• MW: 261.667119979858
• MDL: MFCD29037380
• CID: 5303476
• Update Time: 2025-11-06

7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one
• 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydropyrrolo[3,4-b]pyrazin-5-one

• MDL： MFCD29037380
• Inchi： 1S/C11H8ClN5O/c12-6-1-2-7(16-5-6)17-10(13)8-9(11(17)18)15-4-3-14-8/h1-5,10H,13H2
• InChI Key： DUKCPVUSMYEAIY-UHFFFAOYSA-N
• SMILES： C12C(N)N(C3=NC=C(Cl)C=C3)C(=O)C1=NC=CN=2

Additional information on 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one

Comprehensive Overview of 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one (CAS No. 1881330-63-7)

The compound 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one (CAS No. 1881330-63-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyrazine core substituted with a 5-chloropyridin-2-yl group and an amino functionality, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its relevance in designing kinase inhibitors and other bioactive molecules.

In recent years, the demand for heterocyclic compounds like 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one has surged, driven by advancements in medicinal chemistry and cancer therapeutics. This compound's chloropyridine moiety is particularly noteworthy, as it often enhances binding affinity to biological targets. Scientists are exploring its applications in small-molecule drug development, especially for diseases where protein kinases play a critical role.

The synthesis of CAS No. 1881330-63-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Its pyrrolo[3,4-b]pyrazin-5-one scaffold is structurally similar to purine bases, which explains its potential in modulating enzymatic activity. Given the growing interest in targeted therapies, this compound is frequently discussed in forums focusing on drug design and structure-activity relationships (SAR).

From an industrial perspective, 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one is often highlighted in patents related to kinase inhibitors. Its chloropyridinyl substituent is a common pharmacophore in FDA-approved drugs, further elevating its profile. Laboratories specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to clients in academia and biotechnology.

Environmental and safety studies of CAS No. 1881330-63-7 indicate that it requires standard handling protocols for organic compounds. While not classified as hazardous under current regulations, researchers emphasize proper storage conditions to maintain stability. The compound's solubility and reactivity are key parameters for formulation scientists, particularly when designing bioavailability-enhancing drug delivery systems.

In the context of AI-driven drug discovery, 7-Amino-6-(5-chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one has been featured in machine learning models predicting molecular properties. Computational chemists leverage its structural features to train algorithms for virtual screening, aligning with the industry's shift toward digital chemistry platforms. This intersection of cheminformatics and experimental research underscores the compound's versatility.

Looking ahead, the scientific community anticipates broader applications for CAS No. 1881330-63-7 in preclinical development. Its pyrrolopyrazine backbone is a promising template for fragment-based drug discovery, a strategy gaining traction in orphan disease research. As synthetic methodologies evolve, this compound may emerge as a cornerstone for next-generation therapeutic agents addressing unmet medical needs.